Cas no 35241-80-6 (9-Methoxy-alpha-lapachone)

9-Methoxy-alpha-lapachone is a synthetic derivative of alpha-lapachone, a naturally occurring naphthoquinone compound. This modified analog exhibits enhanced stability and solubility compared to its parent compound, making it a valuable tool in biochemical and pharmacological research. Its mechanism of action involves redox cycling, generating reactive oxygen species (ROS), which has implications for studying oxidative stress and apoptosis in cellular models. The methoxy substitution at the 9-position improves its pharmacokinetic properties, offering potential advantages in experimental applications. Researchers utilize this compound to investigate its effects on NAD(P)H:quinone oxidoreductase 1 (NQO1)-dependent pathways, cancer cell cytotoxicity, and anti-inflammatory activity. It is commonly employed in in vitro assays requiring precise modulation of oxidative pathways.

9-Methoxy-alpha-lapachone structure

Product Name:9-Methoxy-alpha-lapachone

CAS No:35241-80-6

MF:C₁₆H₁₆O₄

MW:272.295845031738

MDL:MFCD20261017

CID:836698

PubChem ID:442754

Update Time:2025-05-28

9-Methoxy-alpha-lapachone Chemical and Physical Properties

Names and Identifiers

- 9-Methoxy-alpha-lapachone
- 9-Methoxy-α-lapachone
- 9-methoxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione
- 9-METHOXY-ALPHALAPACHONE
- 9-Methoxy--lapachone
- CHEBI:2336
- CHEMBL471808
- 3,4-Dihydro-9-methoxy-2,2-dimethyl-2H-naphtho[2,3-b]pyran-5,10-dione
- AKOS032948773
- Q27105636
- DTXSID70331939
- 35241-80-6
- 9-methoxy-2,2-dimethyl-3,4-dihydro-2H-benzo[g]chromene-5,10-dione
- FS-9789
- [ "" ]
- 9-METHOXY-?-LAPACHONE
- MDL： MFCD20261017
- Inchi： 1S/C16H16O4/c1-16(2)8-7-10-13(17)9-5-4-6-11(19-3)12(9)14(18)15(10)20-16/h4-6H,7-8H2,1-3H3
- InChI Key： PZZDIQYEWIHAEX-UHFFFAOYSA-N
- SMILES： O1C2C(C3C(=CC=CC=3C(C=2CCC1(C)C)=O)OC)=O

Computed Properties

Exact Mass: 272.10488
Monoisotopic Mass: 272.10485899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 489
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.3±0.1 g/cm3
Boiling Point: 435.2±45.0 °C at 760 mmHg
Flash Point: 194.3±28.8 °C
PSA: 52.6
Vapor Pressure: 0.0±1.0 mmHg at 25°C

9-Methoxy-alpha-lapachone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

9-Methoxy-alpha-lapachone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M60330-5mg	9-methoxy-2,2-dimethyl-3,4-dihydrobenzo[g]chromene-5,10-dione	35241-80-6		5mg	¥3438.0	2021-09-08
TargetMol Chemicals	TN3321-5 mg	9-Methoxy-alpha-lapachone	35241-80-6	98%	5mg	￥ 3,330	2023-07-11
TargetMol Chemicals	TN3321-1 mL * 10 mM (in DMSO)	9-Methoxy-alpha-lapachone	35241-80-6	98%	1 mL * 10 mM (in DMSO)	￥ 3430	2023-09-15
Cooke Chemical	M4067335-1mg	9-Methoxy-α-lapachone	35241-80-6	95%	1mg	RMB 1216.00	2025-02-21
TargetMol Chemicals	TN3321-5mg	9-Methoxy-alpha-lapachone	35241-80-6		5mg	￥ 3330	2024-07-20
A2B Chem LLC	AF82748-5mg	9-Methoxy-alpha-lapachone	35241-80-6	98% by HPLC	5mg	$620.00	2024-04-20
A2B Chem LLC	AF82748-10mg	9-Methoxy-alpha-lapachone	35241-80-6	98% by HPLC	10mg	$1023.00	2024-04-20
A2B Chem LLC	AF82748-25mg	9-Methoxy-alpha-lapachone	35241-80-6	98% by HPLC	25mg	$2122.00	2024-04-20
A2B Chem LLC	AF82748-50mg	9-Methoxy-alpha-lapachone	35241-80-6	98% by HPLC	50mg	$3589.00	2024-04-20
A2B Chem LLC	AF82748-100mg	9-Methoxy-alpha-lapachone	35241-80-6	98% by HPLC	100mg	$6182.00	2024-04-20